3-Bromo-7-methyl-[1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 3-bromo-7-methyl-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C7H6BrN3/c1-5-2-3-11-6(4-5)9-10-7(11)8/h2-4H,1H3
• InChI Key: FMAFFEYGTRZMCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN=C(N2C=C1)Br
• Molecular Formula: C7H6BrN3
• Molecular Weight: 212.05 g/mol
• CAS RN: 1557624-66-4

Description

“3-Bromo-7-methyl-[1,2,4]triazolo[4,3-a]pyridine” is a compound with the molecular weight of 212.05. It belongs to the class of triazolopyridine. The IUPAC name of this compound is 7-bromo-3-methyl [1,2,4]triazolo [4,3-a]pyridine.

Synthesis Analysis

The synthesis of triazolopyridine derivatives involves the use of chlorinated agents like NCS for hydrazones under very mild conditions. The synthesis of these compounds has been achieved by various techniques.

Chemical Reactions Analysis

Triazole compounds, including “3-Bromo-7-methyl-[1,2,4]triazolo[4,3-a]pyridine”, are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-Bromo-7-methyl-[1,2,4]triazolo[4,3-a]pyridine” include a molecular weight of 212.05. More specific physical and chemical properties are not available in the retrieved information.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 3-Bromo-7-methyl-[1,2,4]triazolo[4,3-a]pyridine:

Pharmaceutical Development

3-Bromo-7-methyl-[1,2,4]triazolo[4,3-a]pyridine is extensively studied for its potential in pharmaceutical development. Its unique structure allows it to act as a scaffold for the synthesis of various bioactive compounds. .

Antimicrobial Agents

This compound has shown promising results as an antimicrobial agent. Studies have demonstrated its efficacy against a variety of bacterial and fungal pathogens. .

Enzyme Inhibition

3-Bromo-7-methyl-[1,2,4]triazolo[4,3-a]pyridine has been investigated for its ability to inhibit specific enzymes. This property is crucial in the design of enzyme inhibitors that can regulate metabolic pathways and treat diseases such as diabetes and hypertension. .

Material Science Applications

Beyond its biological applications, this compound is also explored in material science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). .

Catalysis

In the field of catalysis, 3-Bromo-7-methyl-[1,2,4]triazolo[4,3-a]pyridine serves as a ligand in various catalytic reactions. Its ability to stabilize transition states and facilitate electron transfer makes it an effective catalyst in organic synthesis. .

Agricultural Chemistry

This compound is also studied for its potential use in agricultural chemistry. It has been shown to possess insecticidal and herbicidal properties, making it a candidate for developing new agrochemicals. .

Medicinal Chemistry

In medicinal chemistry, 3-Bromo-7-methyl-[1,2,4]triazolo[4,3-a]pyridine is used as a building block for synthesizing novel therapeutic agents. Its versatility allows for the creation of compounds with diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. .

Chemical Biology

Finally, this compound is utilized in chemical biology to study biological processes at the molecular level. Its ability to interact with various biomolecules, such as proteins and nucleic acids, enables researchers to investigate cellular mechanisms and develop new diagnostic tools. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[1,5-a]pyridines, have been found to exhibit numerous activities, including acting as rorγt inverse agonists, phd-1, jak1, and jak2 inhibitors . These targets play crucial roles in various biological processes, including immune response, cell growth, and differentiation.

Mode of Action

Similar compounds have been shown to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function . The interaction with these targets can lead to changes in cellular processes, potentially altering the disease state.

Biochemical Pathways

Based on the known targets of similar compounds, it can be inferred that this compound may influence pathways related to immune response, cell growth, and differentiation .

Pharmacokinetics

A similar compound, 7-bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine, has been reported to have high gi absorption and bbb permeability, suggesting good bioavailability .

Result of Action

Similar compounds have shown anti-tumor activity against various cancer cell lines , suggesting that this compound may also have potential therapeutic effects.

Future Directions

Triazolopyridines, including “3-Bromo-7-methyl-[1,2,4]triazolo[4,3-a]pyridine”, have many pharmaceutical applications due to their biological activity. They are being studied for their antimicrobial, antioxidant, and antiviral potential. The development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases is a future direction.